1H-Azepine-1-carboxylic acid, 3-(2-amino-7-methyl-1H-benzimidazol-1-yl)hexahydro-, 1,1-dimethylethyl ester, (3R)- 1H-Azepine-1-carboxylic acid, 3-(2-amino-7-methyl-1H-benzimidazol-1-yl)hexahydro-, 1,1-dimethylethyl ester, (3R)-
Brand Name: Vulcanchem
CAS No.:
VCID: VC15895835
InChI: InChI=1S/C19H28N4O2/c1-13-8-7-10-15-16(13)23(17(20)21-15)14-9-5-6-11-22(12-14)18(24)25-19(2,3)4/h7-8,10,14H,5-6,9,11-12H2,1-4H3,(H2,20,21)/t14-/m1/s1
SMILES:
Molecular Formula: C19H28N4O2
Molecular Weight: 344.5 g/mol

1H-Azepine-1-carboxylic acid, 3-(2-amino-7-methyl-1H-benzimidazol-1-yl)hexahydro-, 1,1-dimethylethyl ester, (3R)-

CAS No.:

Cat. No.: VC15895835

Molecular Formula: C19H28N4O2

Molecular Weight: 344.5 g/mol

* For research use only. Not for human or veterinary use.

1H-Azepine-1-carboxylic acid, 3-(2-amino-7-methyl-1H-benzimidazol-1-yl)hexahydro-, 1,1-dimethylethyl ester, (3R)- -

Specification

Molecular Formula C19H28N4O2
Molecular Weight 344.5 g/mol
IUPAC Name tert-butyl (3R)-3-(2-amino-7-methylbenzimidazol-1-yl)azepane-1-carboxylate
Standard InChI InChI=1S/C19H28N4O2/c1-13-8-7-10-15-16(13)23(17(20)21-15)14-9-5-6-11-22(12-14)18(24)25-19(2,3)4/h7-8,10,14H,5-6,9,11-12H2,1-4H3,(H2,20,21)/t14-/m1/s1
Standard InChI Key LVHQWYKNOLAXDQ-CQSZACIVSA-N
Isomeric SMILES CC1=C2C(=CC=C1)N=C(N2[C@@H]3CCCCN(C3)C(=O)OC(C)(C)C)N
Canonical SMILES CC1=C2C(=CC=C1)N=C(N2C3CCCCN(C3)C(=O)OC(C)(C)C)N

Introduction

1H-Azepine-1-carboxylic acid, 3-(2-amino-7-methyl-1H-benzimidazol-1-yl)hexahydro-, 1,1-dimethylethyl ester, (3R)- is a complex organic compound that combines azepine and benzimidazole moieties, making it significant in medicinal chemistry and pharmaceutical applications. This compound features a bicyclic structure with a carboxylic acid moiety and an ester functional group, contributing to its reactivity and potential biological activity.

Synthesis and Reaction Mechanisms

The synthesis of 1H-Azepine-1-carboxylic acid derivatives typically involves multi-step organic reactions. Key steps may include nucleophilic substitutions and esterifications. The use of polar aprotic solvents can enhance the solubility of reactants and improve reaction kinetics.

Synthesis Steps

  • Starting Materials: Typically involve azepine and benzimidazole precursors.

  • Reaction Conditions: Temperature, solvent choice, and catalysts significantly influence yield and purity.

  • Protecting Groups: Employed to prevent unwanted side reactions during synthesis.

Biological Activities and Applications

Compounds with similar structures have shown activity against various biological targets, including those involved in cancer proliferation and neurodegenerative diseases. The presence of both azepine and benzimidazole structures may allow for dual-targeting capabilities, enhancing their therapeutic potential.

Potential Applications

Application AreaDescription
Cancer ResearchPotential activity against targets involved in cancer cell proliferation.
Neurodegenerative DiseasesMay interact with targets relevant to neurodegenerative conditions.
Medicinal ChemistrySignificant due to its complex structure and potential pharmacological effects.

Analytical Techniques

Quantitative analyses such as High Performance Liquid Chromatography (HPLC) are used to determine purity levels and identify degradation products over time. These techniques are crucial for understanding the stability and efficacy of the compound.

Analytical Methods

  • HPLC: For purity assessment and degradation product identification.

  • Spectroscopy: May include NMR and IR for structural confirmation.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator